N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: N-benzyl-1-[(4-chlorophenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C28H31ClN2O/c29-27-13-11-25(12-14-27)21-30-18-16-26(17-19-30)28(32)31(22-24-9-5-2-6-10-24)20-15-23-7-3-1-4-8-23/h1-14,26H,15-22H2
• InChI Key: HMNGCEHPLYDNTD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C28H31ClN2O
• Molecular Weight: 447.0 g/mol

Description

N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide typically involves multi-step organic reactions. The starting materials are usually piperidine derivatives, which undergo various substitution reactions to introduce the benzyl, chlorobenzyl, and phenylethyl groups. Common reagents used in these reactions include benzyl chloride, 4-chlorobenzyl chloride, and 2-phenylethylamine. The reactions are often carried out under anhydrous conditions with the use of catalysts such as palladium or platinum.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the benzyl and chlorobenzyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) or halogenating agents can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as analgesic or anti-inflammatory effects.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or ion channels. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-benzylpiperidine derivatives: These compounds share a similar core structure and may have comparable pharmacological activities.

Chlorobenzyl derivatives: Compounds with chlorobenzyl groups often exhibit similar chemical reactivity and biological effects.

Phenylethylamine derivatives: These compounds are known for their psychoactive properties and are studied for their potential therapeutic applications.

Uniqueness

N-benzyl-1-(4-chlorobenzyl)-N-(2-phenylethyl)piperidine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for scientific research and potential therapeutic applications.